Cas no 48173-47-3 (N-Methyl Viloxazine)

N-Methyl Viloxazine structure
N-Methyl Viloxazine structure
Product Name:N-Methyl Viloxazine
CAS No:48173-47-3
MF:C14H21NO3
MW:251.321444272995
CID:1060300
PubChem ID:53476072
Update Time:2025-04-20

N-Methyl Viloxazine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl Viloxazine
    • ICI 70098
    • 2-[(2-ethoxyphenoxy)methyl]-4-methylmorpholine
    • SCHEMBL12191227
    • morpholine,2-[(2-ethoxyphenoxy)methyl]-4-methyl-
    • 48173-47-3
    • DTXSID50703852
    • Inchi: 1S/C14H21NO3/c1-3-16-13-6-4-5-7-14(13)18-11-12-10-15(2)8-9-17-12/h4-7,12H,3,8-11H2,1-2H3
    • InChI Key: VZKFJMVFJRJATA-UHFFFAOYSA-N
    • SMILES: O1CCN(C)CC1COC1C=CC=CC=1OCC

Computed Properties

  • Exact Mass: 251.15200
  • Monoisotopic Mass: 251.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • PSA: 30.93000
  • LogP: 1.73260
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